![molecular formula C18H25N3O3S B269137 4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide](/img/structure/B269137.png)
4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide
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Overview
Description
4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide is a chemical compound that has shown promise in scientific research. This compound is known to have a wide range of biochemical and physiological effects, and its mechanism of action has been studied in depth.
Mechanism of Action
The mechanism of action of 4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2, this compound reduces the production of prostaglandins, which leads to a reduction in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include anti-inflammatory and anti-cancer properties. This compound has been found to reduce inflammation in animal models of arthritis and asthma. Additionally, this compound has been found to have anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide in lab experiments is its anti-inflammatory properties. This compound can be used to study the mechanisms of inflammation and to test potential anti-inflammatory drugs. However, one limitation of using this compound is its potential toxicity. This compound has been found to be toxic in high doses, and care must be taken when using it in lab experiments.
Future Directions
There are several future directions for research on 4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide. One direction is to study its potential use in the treatment of inflammatory diseases such as arthritis and asthma. Another direction is to study its potential use in the treatment of cancer. Additionally, this compound could be studied for its potential use in the development of new anti-inflammatory and anti-cancer drugs. Finally, the toxicity of this compound could be further studied to determine safe dosages for use in lab experiments.
Synthesis Methods
The synthesis method of 4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide involves several steps. The first step involves the reaction of 3-methylbutanoyl chloride with thiourea to form 3-methylbutanoylthiourea. The second step involves the reaction of 3-methylbutanoylthiourea with 2-(bromomethyl)tetrahydrofuran to form N-(tetrahydrofuran-2-ylmethyl)-3-methylbutanoylthiourea. The final step involves the reaction of N-(tetrahydrofuran-2-ylmethyl)-3-methylbutanoylthiourea with 4-aminobenzoyl chloride to form this compound.
Scientific Research Applications
4-{[(3-methylbutanoyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide has been used in scientific research to study its mechanism of action and its biochemical and physiological effects. This compound has been found to have anti-inflammatory properties, and it has been studied for its potential use in the treatment of inflammatory diseases such as arthritis and asthma. Additionally, this compound has been studied for its potential use in the treatment of cancer, as it has been found to have anti-cancer properties.
properties
Molecular Formula |
C18H25N3O3S |
---|---|
Molecular Weight |
363.5 g/mol |
IUPAC Name |
4-(3-methylbutanoylcarbamothioylamino)-N-(oxolan-2-ylmethyl)benzamide |
InChI |
InChI=1S/C18H25N3O3S/c1-12(2)10-16(22)21-18(25)20-14-7-5-13(6-8-14)17(23)19-11-15-4-3-9-24-15/h5-8,12,15H,3-4,9-11H2,1-2H3,(H,19,23)(H2,20,21,22,25) |
InChI Key |
OJSBHLSBRMKZFG-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)NCC2CCCO2 |
Canonical SMILES |
CC(C)CC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)NCC2CCCO2 |
Origin of Product |
United States |
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